Cas no 81963-61-3 (1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diacetic acid)

• Product Name: 1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diacetic acid
• CAS No: 81963-61-3
• MF: C₁₄H₂₆N₂O₇
• MW: 334.365444660187
• CID: 702482
• PubChem ID: 13743233
• Update Time: 2025-04-19

1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diacetic acid
• 2-[13-(carboxymethyl)-1,4,10-trioxa-7,13-diazacyclopentadec-7-yl]acetic acid
• SCHEMBL6858111
• DTXSID30548223
• 81963-61-3
• 2,2'-(1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diyl)diacetic acid

• Inchi： 1S/C14H26N2O7/c17-13(18)11-15-1-5-21-6-2-16(12-14(19)20)4-8-23-10-9-22-7-3-15/h1-12H2,(H,17,18)(H,19,20)
• InChI Key： LSJZKCGCKUSIAA-UHFFFAOYSA-N
• SMILES： O1CCN(CC(=O)O)CCOCCOCCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 334.17400117g/mol
• Monoisotopic Mass: 334.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 109Ų